molecular formula C15H9NO3 B14957722 [(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetonitrile

[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetonitrile

Cat. No.: B14957722
M. Wt: 251.24 g/mol
InChI Key: OQYRNBIZNRSOPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetonitrile is a compound belonging to the class of benzo[c]chromen derivatives. These compounds are known for their potential biological activities and diverse applications in organic synthesis. The structure of this compound includes a benzo[c]chromen core with an acetonitrile group attached via an oxy linkage.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzo[c]chromen derivatives often involves multi-step reactions. One common method is the Diels-Alder cycloaddition between 3-vinyl-2H-chromenes and methyl propiolate, followed by oxidative aromatization of the cyclohexadiene cycloadduct intermediate . This method yields the final products in good yields (up to 94% over two steps).

Industrial Production Methods

Industrial production methods for benzo[c]chromen derivatives typically involve similar multi-step synthetic routes but are optimized for large-scale production. These methods often include the use of palladium-catalyzed intramolecular C-H/C-H coupling reactions to synthesize 6H-benzo[c]chromenes.

Chemical Reactions Analysis

Types of Reactions

[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetonitrile undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form different oxidized derivatives.

    Reduction: Reduction reactions can yield reduced forms of the compound.

    Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include:

    Oxidizing agents: Such as potassium permanganate or chromium trioxide.

    Reducing agents: Such as sodium borohydride or lithium aluminum hydride.

    Substitution reagents: Such as halogens or nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized benzo[c]chromen derivatives, while reduction may yield reduced forms of the compound.

Mechanism of Action

The mechanism of action of [(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetonitrile involves its interaction with specific molecular targets and pathways. For example, it has been shown to inhibit certain enzymes, such as angiotensin-converting enzyme, which plays a role in cardiovascular diseases. The compound’s effects are mediated through its binding to these molecular targets, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetonitrile can be compared with other similar compounds, such as:

The uniqueness of this compound lies in its specific structure and the presence of the acetonitrile group, which imparts distinct chemical and biological properties.

Properties

Molecular Formula

C15H9NO3

Molecular Weight

251.24 g/mol

IUPAC Name

2-(6-oxobenzo[c]chromen-3-yl)oxyacetonitrile

InChI

InChI=1S/C15H9NO3/c16-7-8-18-10-5-6-12-11-3-1-2-4-13(11)15(17)19-14(12)9-10/h1-6,9H,8H2

InChI Key

OQYRNBIZNRSOPJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C3=C(C=C(C=C3)OCC#N)OC2=O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.